Cas no 1227585-30-9 (2-chloro-4-(chloromethyl)-5-fluoropyridine)

• Product Name: 2-chloro-4-(chloromethyl)-5-fluoropyridine
• CAS No: 1227585-30-9
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• CID: 2618192
• PubChem ID: 72212822
• Update Time: 2025-04-21

2-chloro-4-(chloromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(chloromethyl)-5-fluoropyridine
• 1227585-30-9
• AB70990
• 2-Chloro-4-chloroMethyl-5-fluoro-pyridine

• Inchi： 1S/C6H4Cl2FN/c7-2-4-1-6(8)10-3-5(4)9/h1,3H,2H2
• InChI Key： QFQIXNOJGQCCPS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=CC=1F)Cl

Computed Properties

• Exact Mass: 178.9704827Da
• Monoisotopic Mass: 178.9704827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų